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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
evaluating the efficacy of BMS-986142, a potent and selective reversible inhibitor of Bruton's
tyrosine kinase (BTK), in preclinical animal models of autoimmune diseases, particularly
rheumatoid arthritis.

Introduction

BMS-986142 is a small molecule inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme
in the signaling pathways of various immune cells.[1][2][3] BTK is a key mediator of B cell
receptor (BCR) and Fc receptor (FCR) signaling, which are implicated in the pathogenesis of
autoimmune diseases like rheumatoid arthritis.[4][5] By inhibiting BTK, BMS-986142 can block
B-cell activation, proliferation, and the production of inflammatory cytokines, making it a
promising therapeutic candidate.[1][3][4] Preclinical studies have demonstrated its efficacy in
rodent models of arthritis.[1][3][6][7]

Mechanism of Action: BTK Signaling Inhibition
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BMS-986142 exerts its therapeutic effects by inhibiting BTK, which is a central node in multiple

signaling pathways involved in autoimmune responses. Key pathways affected include:

o B-Cell Receptor (BCR) Signaling: Inhibition of BTK blocks the downstream signaling

cascade following BCR activation, leading to reduced B-cell proliferation and differentiation

into antibody-producing plasma cells.[1][4]

e Fc Gamma Receptor (FcyR) Signaling: In myeloid cells, BTK inhibition by BMS-986142
attenuates FcyR-mediated cytokine production (e.g., TNF-a, IL-6), which is a crucial driver of

inflammation in rheumatoid arthritis.[1][4]

e RANK-L Signaling: BMS-986142 has been shown to block RANK-L-induced
osteoclastogenesis, suggesting a direct role in preventing bone erosion, a hallmark of
rheumatoid arthritis.[1][4]
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Caption: Signaling pathways inhibited by BMS-986142.

In Vitro Efficacy Data

The following table summarizes the in vitro inhibitory activity of BMS-986142.

Target/Assay Cell Type IC50
BTK (enzymatic assay) Recombinant Human BTK 0.5 nM[2]
B-Cell Proliferation (BCR- _

) Primary Human B-Cells <5 nM[1]
stimulated)
IL-6 Production (BCR- )

) Primary Human B-Cells < 5nM[1]
stimulated)
TNF-a Production (BCR- ]

) Primary Human B-Cells <5 nM[1]
stimulated)
CD86 Expression (BCR- _

) Primary Human B-Cells <5 nM[1]
stimulated)
TNF-a Production (FcyR-

) Human PBMC 3 nM[1]
stimulated)
IL-6 Production (FcyR-

) Human PBMC 4 nM[1]
stimulated)
CD69 Expression (BCR-

Human Whole Blood 90 nM[1]

stimulated)

In Vivo Efficacy in Animal Models

BMS-986142 has demonstrated significant efficacy in murine models of rheumatoid arthritis.

Collagen-Induced Arthritis (CIA) Model
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Dose (mgl/kg, PO,

Dosing Regimen QD) Outcome % Inhibition
) Reduction in clinical
Preventative 4 26%(2]
score
Reduction in clinical
10 43%[2]
score
Reduction in clinical
30 79%][2]
score
) Reduction in clinical
Therapeutic 2 17%[2]
score
Reduction in clinical
4 37%[2]
score
Reduction in clinical
25 67%[2]
score
Combination 4 (with 0.25 mg/kg Reduction in clinical
_ 54%][2]
(Preventative) MTX) score

ol ibody-Induced Arthritis (CAIA) Model

Dose (mg/kg, PO,

Dosing Regimen QD) Outcome % Inhibition
) Reduction in clinical
Prophylactic 5 72%[1]
score
Reduction in clinical
20 >90%][1]

score

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of BMS-986142 in the murine
Collagen-Induced Arthritis (CIA) and Collagen Antibody-Induced Arthritis (CAIA) models.

Experimental Workflow
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Collagen-Induced Arthritis (CIA) Workflow

Day 0: Primary Immunization
(Bovine Type Il Collagen)

Day 21: Booster Immunization

Therapeutic Dosing
(Day 21 - End)

Preventative Dosing
(Day 0 - End)

Clinical Score Assessment
(Regular Intervals)

Day 36: Endpoint Analysis
(Histology, Biomarkers)

Collagen Antibody-Induced Arthritis (CAIA) Workflow

Day 0: Administration of
Anti-Collagen Antibodies

Prophylactic Dosing

DE7eB I Chll S (Concurrent with model induction)

Clinical Score Assessment
(Daily)

Endpoint Analysis
(e.g., Day 12)

Click to download full resolution via product page

Caption: Experimental workflows for CIA and CAIA models.

Collagen-Induced Arthritis (CIA) in DBA/1 Mice

Materials:

Male DBA/1 mice

Bovine type Il collagen

Complete Freund's Adjuvant (CFA)

Incomplete Freund's Adjuvant (IFA)
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o« BMS-986142

e Vehicle (e.g., EtOH:TPGS:PEG300, 5:5:90)[2]

o Standard of care agents (optional, for combination studies): Methotrexate (MTX), Etanercept,
murine CTLA-4-1g[2]

Procedure:

e Primary Immunization (Day 0):

o Emulsify bovine type Il collagen in CFA.

o Inject mice subcutaneously at the base of the tail with 200 pg of the collagen emulsion.[2]

e Booster Immunization (Day 21):

o Emulsify bovine type Il collagen in IFA.

o Administer a booster injection in the same manner as the primary immunization.[2]

e Dosing Regimens:

o Preventative: Begin daily oral gavage of BMS-986142 or vehicle immediately after the
primary immunization (Day 0) and continue until the end of the study.[2]

o Therapeutic: Delay the start of daily oral gavage of BMS-986142 or vehicle until the
booster immunization on Day 21.[2]

o Combination Studies: Co-administer BMS-986142 with standard of care agents (e.g.,
MTX, etanercept) according to established protocols.[2]

e Clinical Assessment:

o Monitor mice regularly for signs of arthritis (e.g., paw swelling, redness).

o Score each paw based on a standardized clinical scoring system (e.g., 0-4 scale).

e Endpoint Analysis (e.g., Day 36):
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o Collect blood for pharmacokinetic analysis and measurement of serum anti-collagen
antibodies.

o Harvest paws for histological evaluation of inflammation, synovial hyperplasia, bone
resorption, and cartilage erosion.

Collagen Antibody-Induced Arthritis (CAIA) in Mice

Materials:

Susceptible mouse strain (e.g., BALB/c)

Cocktail of monoclonal anti-collagen antibodies

Lipopolysaccharide (LPS)

BMS-986142

Vehicle

Procedure:

Antibody Administration (Day 0):

o Administer a cocktail of anti-collagen antibodies intravenously or intraperitoneally.

LPS Challenge (e.g., Day 3):

o Administer a suboptimal dose of LPS intraperitoneally to synchronize and enhance the
inflammatory response.

Dosing Regimen:

o Prophylactic: Begin daily oral gavage of BMS-986142 or vehicle concurrently with the
induction of arthritis.[1]

Clinical Assessment:

o Monitor and score the clinical signs of arthritis daily, as described for the CIA model.
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e Endpoint Analysis (e.g., Day 12):

o Perform pharmacokinetic and histological analyses as described for the CIA model.[1]

Conclusion

BMS-986142 is a highly effective BTK inhibitor with demonstrated efficacy in preclinical models
of rheumatoid arthritis. The protocols outlined above provide a framework for further
investigation of its therapeutic potential. The robust, dose-dependent reduction in clinical
scores, inflammation, and bone resorption in both the CIA and CAIA models supports its
continued development for the treatment of autoimmune diseases.[1][4] Furthermore, the
additive benefit observed when combined with standard-of-care agents suggests its potential
for use in combination therapy.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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